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Get Quote

Chemical Identity and Key Properties

The table below summarizes the fundamental chemical and physical properties of propamocarb and its

hydrochloride salt, which is the common form used in commercial formulations [1] [2].

Property Propamocarb (Free base) Propamocarb Hydrochloride (Salt)

Chemical Name Propyl [3-

(dimethylamino)propyl]carbamate [2]

Propyl [3-

(dimethylamino)propyl]carbamate
monohydrochloride [1]

Molecular Formula C₉H₂₀N₂O₂ [1] [2] C₉H₂₁ClN₂O₂ [1]

CAS Registry No. 24579-73-5 [2] 25606-41-1 [1] [3]

State at Room
Temp.

Liquid [2] Colorless, hygroscopic crystalline solid
[1]

Water Solubility - >900,000 mg/L (approx. 900 g/L) [1] [2]
[3]

Vapour Pressure - ~0.73 mPa @ 20°C [2]

Octanol-Water
Partition

0.84 [2] -
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Property Propamocarb (Free base) Propamocarb Hydrochloride (Salt)

Coefficient (log P)

Hydrolysis Stability and Half-Life (t₁/₂)

Hydrolysis stability data demonstrates that propamocarb hydrochloride is highly persistent in aqueous

environments, with its stability heavily dependent on pH [1].

Environmental Condition Half-Life (t₁/₂) Notes

Strong Alkaline (pH 14) 5 days Calculated at 25°C [1]

Alkaline (pH 9) ~1,300 years Calculated value at 25°C [1]

Acidic (pH 5) ~13 million years Calculated value at 25°C [1]

Water/Sediment System 30 days (Avg.) Aerobic conditions [3]

This extreme stability is attributed to its chemical structure and pKa of 9.1-9.5, making it a strong base that

resists nucleophilic attack by water molecules, especially in neutral and acidic conditions [1] [2]. The

compound is also reported to be stable to heat and light [1].

Environmental and Plant Dissipation

In contrast to its aqueous stability, propamocarb degrades much more rapidly in dynamic environments like

soil and on plant surfaces.

Environment /
Matrix

Half-Life (t₁/₂) Notes

Soil (Aerobic) 14 days (lab); 77 days
(field avg.)

Non-persistent to moderately persistent [2] [3]
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Environment /
Matrix

Half-Life (t₁/₂) Notes

Soil (Anaerobic) 92 days (field avg.) [3]

Plant Surfaces 4.8 - 9.2 days (RL₅₀
range)

Varies by crop; RL₅₀ is the dissipation time for 50%
of residue [2]

The following diagram illustrates the conceptual relationship between pH and the hydrolysis half-life of

propamocarb hydrochloride, based on the calculated data.

Acidic Environment
(pH 5)

Half-Life: ~13 Million Years

Alkaline Environment
(pH 9)

Half-Life: ~1,300 Years

Strong Alkaline
(pH 14)

Half-Life: 5 Days

Click to download full resolution via product page

Propamocarb hydrochloride stability increases dramatically as pH decreases.

Dissipation in Food Crops and Pre-Harvest Intervals

The half-life of propamocarb hydrochloride varies significantly between different food crops, which

directly influences the established safe pre-harvest intervals (PHI) [4] [5].

Crop
Experimental Half-
Life (t₁/₂)

Suggested Pre-Harvest
Interval (PHI)

Maximum Residue Limit
(MRL)

Tomatoes 1.29 days [5] 4 days [5] 2 mg/kg (China); 4 mg/kg (EU)
[6]

Potatoes 2.26 days [4] [5] 3 days [5] 0.3 mg/kg (China); 0.5 mg/kg
(Codex) [4] [6]
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Crop
Experimental Half-
Life (t₁/₂)

Suggested Pre-Harvest
Interval (PHI)

Maximum Residue Limit
(MRL)

Cucumber 9.05 days [5] 7 days [5] 5 mg/kg (China & EU) [6]

Experimental Protocols for Residue Analysis

For researchers determining propamocarb residues, the QuEChERS method is widely used for sample

preparation due to its efficiency and reliability [4] [5].

A typical workflow for analyzing propamocarb hydrochloride in plant matrices is as follows:

1. Homogenize Sample
(5 min in food processor)

2. Extract
(10g sample + 10mL 1% acidified MeCN

+ MgSO₄, NaCl, citrate salts)

3. Shake & Centrifuge
(Vortex 2 min, centrifuge 10 min @ 5000 rpm)

4. Clean-up (d-SPE)
(3mL supernatant + 75mg PSA + 500mg MgSO₄

Centrifuge 5 min @ 6000 rpm)

5. Filter & Analyze
(0.2µm PTFE filter, HPLC-DAD analysis)

Click to download full resolution via product page
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Generalized QuEChERS workflow for propamocarb hydrochloride residue analysis.

Key Analytical Conditions (from literature):

Instrumentation: HPLC with Diode Array Detector (DAD) [4] [5].
Column: C18 column (e.g., 150 x 4.6 mm, 5 µm) [4].

Mobile Phase: Methanol/Water mixture (e.g., 70:30, v/v) [4].
Flow Rate: 0.8 mL/min [4].

Detection Wavelength: 260 nm [4].
Method Performance: Average recovery of ~88% with relative standard deviation (RSD) <7% [4].

Summary

Propamocarb hydrochloride is characterized by extreme hydrolytic stability in water, especially at

neutral to low pH, but exhibits much shorter, manageable half-lives in agricultural environments. This profile

makes it a reliable and effective fungicide while requiring science-based pre-harvest intervals to ensure food

safety.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [propamocarb hydrolysis stability half-life]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b562066#propamocarb-hydrolysis-

stability-half-life]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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